2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide

• IUPAC Name: 2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide
• InChI: InChI=1S/C17H15F4NO3/c1-9(11-7-6-10(18)8-13(11)19)22-16(23)12-4-3-5-14(24-2)15(12)25-17(20)21/h3-9,17H,1-2H3,(H,22,23)
• InChI Key: LCQOZASUFKKOEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)F)NC(=O)C2=C(C(=CC=C2)OC)OC(F)F
• Molecular Formula: C17H15F4NO3
• Molecular Weight: 357.30 g/mol

Description

2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DFB or DFB-OMe and has been extensively studied for its unique properties that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide is not fully understood. However, studies have shown that this compound has the ability to inhibit certain enzymes and proteins that are involved in various cellular processes. This inhibition can lead to the disruption of cellular pathways that are essential for the survival and growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide has a range of biochemical and physiological effects. These effects include the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. Additionally, this compound has been shown to have anti-inflammatory properties and can modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for cancer treatment. However, the limitations of this compound include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide. Some of the key areas of research include the development of more efficient synthesis methods, the optimization of dosing and administration protocols, and the identification of potential drug targets for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of research.

Synthesis Methods

The synthesis of 2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide involves a multi-step process that requires specialized equipment and expertise. The process involves the reaction of 2,4-difluoroaniline with 2,3-difluoroanisole in the presence of a palladium catalyst to form the intermediate product, which is then subjected to a series of reactions to obtain the final product.

Scientific Research Applications

2-(difluoromethoxy)-N-[1-(2,4-difluorophenyl)ethyl]-3-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. Some of the key areas of research include cancer treatment, neurological disorders, and drug discovery.